Cas no 929428-30-8 (N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide)

N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide is a benzofuran-derived carboxamide compound with potential applications in pharmaceutical and agrochemical research. Its molecular structure features a benzofuran core substituted with an ethoxy group at the 5-position and a phenyl ring at the 2-position, coupled with a carboxamide linkage to a 2,4-dimethylphenyl moiety. This configuration may enhance stability and bioavailability, making it a candidate for further study in drug development or crop protection. The compound's distinct substitution pattern could offer selective binding properties, useful in targeting specific biological pathways. Its synthesis and characterization are of interest for exploring structure-activity relationships in medicinal or pesticidal chemistry.
N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide structure
929428-30-8 structure
Product Name:N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide
CAS No:929428-30-8
MF:C25H23NO3
MW:385.455026865005
CID:6551683
Update Time:2025-10-05

N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide
    • Inchi: 1S/C25H23NO3/c1-4-28-19-11-13-22-20(15-19)23(24(29-22)18-8-6-5-7-9-18)25(27)26-21-12-10-16(2)14-17(21)3/h5-15H,4H2,1-3H3,(H,26,27)
    • InChI Key: NVNOFCJAPHVWRV-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(OCC)C=C2C(C(NC2=CC=C(C)C=C2C)=O)=C1C1=CC=CC=C1

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Additional information on N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide (CAS No. 929428-30-8)

N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide (CAS No. 929428-30-8) is a synthetic organic compound belonging to the benzofuran class. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The molecular structure features a benzofuran core substituted with an ethoxy group, a phenyl ring, and a carboxamide moiety linked to a 2,4-dimethylphenyl group. Such structural complexity makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's unique chemical properties and structural features have led to its investigation in various fields, including medicinal chemistry and drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the prevalence of benzofuran derivatives in therapeutic agents. Its CAS No. 929428-30-8 serves as a critical identifier for regulatory and scientific documentation, ensuring accurate referencing in academic and industrial settings.

In the context of green chemistry and sustainable synthesis, N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide has been studied for its potential to be synthesized using environmentally friendly methods. With growing concerns over carbon footprint reduction and waste minimization, researchers are exploring catalytic processes and solvent-free reactions to produce this compound efficiently. This aligns with the broader trend of eco-friendly chemical manufacturing, a hot topic in both academic and industrial circles.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its practical applications. For instance, its lipophilicity and hydrogen bonding capacity influence its bioavailability, making it a candidate for drug formulation studies. Additionally, its fluorescence properties have sparked interest in material science, particularly in the development of organic light-emitting diodes (OLEDs) and sensors.

From a regulatory perspective, N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide is not classified as a hazardous substance under major global frameworks such as REACH or GHS. However, proper handling and storage are recommended to ensure safety in laboratory environments. The compound's safety data sheet (SDS) provides detailed guidelines for its use, emphasizing the importance of personal protective equipment (PPE) and ventilation.

In the realm of intellectual property, several patents have been filed related to the synthesis and applications of benzofuran derivatives, including this compound. These patents highlight its potential in therapeutic formulations and industrial processes, reflecting the growing commercial interest in this chemical entity. Companies and research institutions are actively investing in R&D to explore its full potential, driven by the demand for innovative small-molecule drugs and advanced materials.

The future of N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide lies in its adaptability to emerging technologies. For example, its integration into computational chemistry models and AI-driven drug discovery platforms could accelerate the identification of new applications. As the scientific community continues to explore its structure-activity relationships (SAR), this compound may unlock new possibilities in precision medicine and tailored therapeutics.

In summary, N-(2,4-dimethylphenyl)-5-ethoxy-2-phenyl-1-benzofuran-3-carboxamide (CAS No. 929428-30-8) represents a versatile and promising compound with wide-ranging implications. Its multidisciplinary applications, from pharmaceuticals to materials science, underscore its importance in modern research. As advancements in synthetic methodologies and analytical techniques continue, this compound is poised to play a pivotal role in shaping the future of chemical innovation.

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